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Compound of Interest

Compound Name: Mephenytoin-d5

Cat. No.: B563189 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for Mephenytoin-d5, including operational and disposal plans.

Mephenytoin-d5 is the deuterated form of Mephenytoin, an anticonvulsant drug.[1] While

specific safety data for the deuterated form is not readily available, the safety precautions are

expected to be analogous to those for Mephenytoin due to their structural similarity.

Mephenytoin is classified as harmful if swallowed, causing skin irritation, serious eye irritation,

and may cause respiratory irritation.[2]

Hazard Identification and Classification
A summary of the key hazards associated with Mephenytoin is presented below. These should

be considered applicable to Mephenytoin-d5.
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Mephenytoin-d5 to

minimize exposure and ensure personal safety.[2][3]

PPE Category Specific Requirements

Eye and Face Protection
Chemical safety goggles or a face shield are

required.[2][3]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat. Ensure skin is not exposed.[2][3]

Respiratory Protection

If working with the solid form where dust may be

generated, use a NIOSH-approved respirator

with a particulate filter.[4] Work in a well-

ventilated area, preferably a chemical fume

hood.[2]

Hand Protection

Chemically resistant gloves should be worn.

Change gloves immediately if they become

contaminated.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Mephenytoin-d5 and

ensuring a safe laboratory environment.
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended long-term storage is at -80°C for up to 6 months or -20°C for up to 1 month.

[1]

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[4]

Use in a well-ventilated area, such as a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.[2]

First-Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First-Aid Procedure

If Inhaled
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

In Case of Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2][4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][3][4]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[4]

Spill and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (see above).

For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled

waste container. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal:

Dispose of Mephenytoin-d5 and any contaminated materials as hazardous waste.
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Follow all federal, state, and local regulations for chemical waste disposal.

Do not dispose of down the drain or with general laboratory trash.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Mephenytoin-d5,

from preparation to disposal.
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Caption: Workflow for the safe handling of Mephenytoin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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